Cas no 1089302-70-4 (ethyl 4-(1E)-2-(4-aminophenyl)diazen-1-ylbenzoate)

• Product Name: ethyl 4-(1E)-2-(4-aminophenyl)diazen-1-ylbenzoate
• CAS No: 1089302-70-4
• MF: C₁₅H₁₅N₃O₂
• MW: 269.298503160477
• CID: 5654942
• PubChem ID: 564304
• Update Time: 2025-10-28

ethyl 4-(1E)-2-(4-aminophenyl)diazen-1-ylbenzoate Chemical and Physical Properties

Names and Identifiers

• 4-Amino-4'-ethoxycarbonylazobenzene
• 1089302-70-4
• EN300-27730214
• SCHEMBL11118011
• ethyl 4-[(1E)-2-(4-aminophenyl)diazen-1-yl]benzoate
• WXYUSEKPTVLYDI-ISLYRVAYSA-N
• Ethyl 4-[(E)-(4-aminophenyl)diazenyl]benzoate #
• ethyl 4-(1E)-2-(4-aminophenyl)diazen-1-ylbenzoate

• Inchi： 1S/C15H15N3O2/c1-2-20-15(19)11-3-7-13(8-4-11)17-18-14-9-5-12(16)6-10-14/h3-10H,2,16H2,1H3/b18-17+
• InChI Key： WXYUSEKPTVLYDI-ISLYRVAYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 269.116426730g/mol
• Monoisotopic Mass: 269.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 77Ų

Additional information on ethyl 4-(1E)-2-(4-aminophenyl)diazen-1-ylbenzoate

Professional Introduction to Ethyl 4-(1E)-2-(4-aminophenyl)diazen-1-ylbenzoate (CAS No. 1089302-70-4)

Ethyl 4-(1E)-2-(4-aminophenyl)diazen-1-ylbenzoate (CAS No. 1089302-70-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique molecular structure, exhibits a blend of chemical properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Ethyl 4-(1E)-2-(4-aminophenyl)diazen-1-ylbenzoate consists of a benzoate core substituted with an azo group and an amino phenyl ring. This configuration imparts distinct electronic and steric properties to the molecule, which are critical for its biological activity. The presence of the azo group, specifically in the 1E configuration, suggests potential for significant reactivity and interaction with biological targets.

In recent years, there has been a growing interest in the development of azo compounds for their potential applications in drug discovery. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific arrangement of functional groups in Ethyl 4-(1E)-2-(4-aminophenyl)diazen-1-ylbenzoate makes it an intriguing candidate for further investigation.

The compound's benzoate moiety is known for its stability and ability to participate in hydrogen bonding interactions, which can enhance its binding affinity to biological targets. Additionally, the amino phenyl ring can serve as a hydrogen bond acceptor or donor, further modulating its interactions with biological molecules. These features make Ethyl 4-(1E)-2-(4-aminophenyl)diazen-1-ylbenzoate a versatile scaffold for designing new drugs.

Recent studies have highlighted the potential of azo compounds as pharmacological agents due to their ability to induce various biological responses. For instance, some azo compounds have been shown to exhibit antioxidant and anti-inflammatory properties by modulating specific signaling pathways. Ethyl 4-(1E)-2-(4-aminophenyl)diazen-1-ylbenzoate, with its unique structural features, may similarly influence biological pathways relevant to disease treatment.

The synthesis of Ethyl 4-(1E)-2-(4-aminophenyl)diazen-1-ylbenzoate involves a series of well-defined chemical transformations that highlight the synthetic prowess required to construct such complex molecules. The process typically begins with the preparation of the azo intermediate followed by its coupling with the benzoate moiety. This synthetic route underscores the importance of precision and control in organic synthesis to achieve high yields and purity.

In terms of pharmaceutical development, Ethyl 4-(1E)-2-(4-aminophenyl)diazen-1-ylbenzoate represents an exciting area of research due to its potential therapeutic applications. Researchers are exploring its efficacy in various disease models, aiming to identify new drug candidates that could address unmet medical needs. The compound's unique structure suggests that it may interact with multiple targets simultaneously, offering a multitargeted approach to therapy.

The use of computational methods has also been instrumental in understanding the potential biological activity of Ethyl 4-(1E)-2-(4-aminophenyl)diazen-1-ylbenzoate. Molecular modeling techniques have been employed to predict how this compound might bind to biological targets such as enzymes and receptors. These predictions provide valuable insights into its potential mechanisms of action and help guide further experimental studies.

In conclusion, Ethyl 4-(1E)-2-(4-aminophenyl strong>) diazen strong > -1 -y l (CAS No. 1089302-70-4) is a compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique molecular structure and functional groups make it an attractive candidate for drug development. Further research is warranted to fully explore its therapeutic applications and understand its interactions with biological targets.